Cas no 1250629-75-4 (1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 1250629-75-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5742558
• PubChem ID: 62136802
• Update Time: 2025-05-19

1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1250629-75-4
• AKOS011417068
• 1-[2-(3-methylpyrrolidin-1-yl)ethyl]-1H-pyrazol-4-amine
• EN300-1110323
• 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H18N4/c1-9-2-3-13(7-9)4-5-14-8-10(11)6-12-14/h6,8-9H,2-5,7,11H2,1H3
• InChI Key： NGBQGTXDFJFRQR-UHFFFAOYSA-N
• SMILES： N1(CCN2C=C(C=N2)N)CCC(C)C1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine

Introduction to 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 1250629-75-4)

1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and promising biological activities. This compound, identified by the CAS number 1250629-75-4, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular framework of this compound incorporates a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility and efficacy in modulating various biological pathways.

The pyrazole moiety in 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine plays a crucial role in its pharmacological properties. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the 3-methylpyrrolidin-1-yl substituent further enhances the compound's potential by introducing additional binding sites that can interact with biological targets. This structural feature is particularly intriguing as it allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine and its biological targets. These studies have revealed that the compound can bind to various enzymes and receptors, suggesting its potential as a multitarget-directed drug (MTDD). MTDDs are gaining prominence in drug development due to their ability to modulate multiple pathways simultaneously, thereby increasing therapeutic efficacy and reducing the likelihood of resistance.

The 3-methylpyrrolidinyl group in the molecule is particularly noteworthy for its ability to enhance binding affinity. This substituent can form hydrogen bonds and hydrophobic interactions with biological targets, thereby stabilizing the enzyme-ligand complex. Such interactions are critical for achieving high selectivity and potency. The pyrazole ring also contributes to these interactions by providing additional binding pockets. This dual interaction mechanism makes 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine a promising candidate for further exploration in drug design.

In vitro studies have demonstrated that 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-amine exhibits notable activity against several disease-related targets. For instance, research has shown that this compound can inhibit the activity of enzymes involved in inflammation and cancer progression. The pyrazole core is particularly effective in modulating these enzymes due to its ability to mimic natural substrates and interfere with enzymatic catalysis. Additionally, the 3-methylpyrrolidinyl group enhances these effects by providing additional binding interactions.

One of the most exciting aspects of 1-2-(3-methylpyrrolidin-1-yl)ethyl-1H-pyrazol-4-am ine is its potential as a lead compound for the development of novel therapeutics. Researchers are leveraging structure-based drug design strategies to optimize its pharmacological properties further. By modifying specific regions of the molecule, such as the pyrazole ring or the 3-methylpyrrolidinyl substituent, scientists aim to enhance its potency, selectivity, and bioavailability. These modifications are guided by insights from computational modeling and experimental data, ensuring that each iteration brings the compound closer to clinical application.

The synthesis of 1 - 2 - ( 3 - methyl p y r r o l i d i n - 1 - y l ) e t h y l - 1 H - p y r a z o l - 4 - a m i n e presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography and recrystallization, have been instrumental in achieving these goals. These synthetic strategies not only ensure the availability of sufficient material for research purposes but also lay the groundwork for large-scale production if future clinical trials prove successful.

As interest in targeted therapies grows, compounds like 1 - 2 - ( 3 - m e t h y l p y r r o l i d i n - 1 - y l ) e t h y l - 1 H - p y r a z o l - 4 - a m i n e are being evaluated for their potential in treating complex diseases such as cancer and neurodegenerative disorders. The pyrazole core's ability to modulate multiple signaling pathways makes it an attractive scaffold for developing drugs that can address multifaceted disease mechanisms. Furthermore, the presence of functional groups like amines provides opportunities for further derivatization, allowing researchers to tailor the compound's properties to specific therapeutic needs.

The future prospects of CAS No 1250629754, or (CAS No: 1250629754) as it is sometimes referred to, are bright given its promising preclinical data and structural features. Ongoing research aims to elucidate its mechanism of action in greater detail and explore new applications across different therapeutic areas. Collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in translating this research into tangible therapeutic benefits for patients worldwide.